Cas no 709-72-8 (1-(3-Nitrophenyl)thiourea)

• Product Name: 1-(3-Nitrophenyl)thiourea
• CAS No: 709-72-8
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• MDL: MFCD00060541
• CID: 572870
• PubChem ID: 2754758
• Update Time: 2025-04-19

1-(3-Nitrophenyl)thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(3-nitrophenyl)-
• (3-nitrophenyl)thiourea
• 1-(3-Nitrophenyl)-2-thiourea
• 1-(3-nitrophenyl)thiourea
• 3-nitrophenylthiourea
• NSC 407996
• A837040
• Thiourea, (3-nitrophenyl)-
• AKOS000113509
• m-nitrophenyl-thiourea
• MFCD00060541
• SCHEMBL1880400
• 709-72-8
• FT-0632860
• EN300-87361
• DTXSID10373050
• (S)-(+)-(3,5-DIOXA-4-PHOSPHACYCLOHEPTA[2,1-A:3,4-A']DINAPHTHALEN-4-YL)DIMETHYLAMINE
• NSC407996
• 1-(3-nitrophenyl)-2-thiourea, AldrichCPR
• Amino[(3-nitrophenyl)amino]methane-1-thione
• 3-Nitrophenyl thiourea
• HQEMUQNZGCZHHN-UHFFFAOYSA-N
• NSC-407996
• DB-008004
• STL374100
• 1-(3-Nitrophenyl)thiourea

• MDL： MFCD00060541
• Inchi： 1S/C7H7N3O2S/c8-7(13)9-5-2-1-3-6(4-5)10(11)12/h1-4H,(H3,8,9,13)
• InChI Key： HQEMUQNZGCZHHN-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.02600
• Monoisotopic Mass: 197.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Density: 1.524
• Melting Point: 189 °C
• Boiling Point: 340.9°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.759
• PSA: 115.96000
• LogP: 2.54680

1-(3-Nitrophenyl)thiourea Security Information

• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT